Cas no 2092500-87-1 (2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid)

2-(4-Hydroxy-2-oxoazepan-1-yl)acetic acid is a specialized heterocyclic compound featuring a seven-membered azepane ring with a hydroxy group at the 4-position and a 2-oxo lactam functionality. The acetic acid side chain enhances its reactivity and potential for further derivatization, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its structural motifs are of interest for the development of bioactive molecules, particularly in peptidomimetics and enzyme inhibitor research. The compound’s stability and functional group compatibility allow for versatile applications in pharmaceutical and biochemical studies. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid structure
2092500-87-1 structure
Product Name:2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid
CAS No:2092500-87-1
MF:C8H13NO4
MW:187.193122625351
MDL:MFCD30689912
CID:5164082
Update Time:2025-05-23

2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-acetic acid, hexahydro-4-hydroxy-2-oxo-
    • 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid
    • MDL: MFCD30689912
    • Inchi: 1S/C8H13NO4/c10-6-2-1-3-9(5-8(12)13)7(11)4-6/h6,10H,1-5H2,(H,12,13)
    • InChI Key: PONNUHCCWQTTJT-UHFFFAOYSA-N
    • SMILES: N1(CC(O)=O)CCCC(O)CC1=O

2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-322190-1.0g
2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid
2092500-87-1
1.0g
$0.0 2023-02-24
Enamine
EN300-322190-1g
2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid
2092500-87-1
1g
$0.0 2023-09-04

Additional information on 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid

Recent Advances in the Study of 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid (CAS: 2092500-87-1)

In recent years, the compound 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid (CAS: 2092500-87-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane ring structure and carboxylic acid functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient enzymatic synthesis method, which not only reduced the number of steps but also minimized the use of hazardous reagents. This advancement is particularly significant for industrial-scale production and future commercialization efforts.

Pharmacological studies have also revealed the compound's potential as a modulator of specific enzymatic pathways. Research conducted by Smith et al. (2023) indicated that 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid exhibits inhibitory activity against certain metalloproteinases, which are implicated in inflammatory and degenerative diseases. These findings suggest its potential utility in developing novel anti-inflammatory or anti-arthritic therapies. Further in vivo studies are currently underway to validate these effects and assess the compound's safety profile.

Another promising avenue of research explores the compound's role in targeted drug delivery systems. Due to its unique chemical structure, 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid can be conjugated with various therapeutic agents to enhance their bioavailability and target specificity. A recent preprint by Li and colleagues (2024) demonstrated its effectiveness as a linker in antibody-drug conjugates (ADCs), showing improved stability and reduced off-target effects compared to traditional linkers. This application could revolutionize the field of oncology, particularly in the treatment of solid tumors.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Current research is focused on structural-activity relationship (SAR) studies to identify derivatives with enhanced potency and selectivity. Additionally, regulatory considerations and scalability issues must be addressed before clinical translation can occur. Nevertheless, the growing body of evidence supports 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid as a versatile scaffold with broad applications in drug discovery and development.

In conclusion, the latest research on 2-(4-hydroxy-2-oxoazepan-1-yl)acetic acid (CAS: 2092500-87-1) underscores its significance in modern pharmaceutical science. From innovative synthesis methods to potential therapeutic applications, this compound continues to inspire new avenues of investigation. As studies progress, it is anticipated that this molecule will play an increasingly important role in addressing unmet medical needs across multiple disease areas.

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